Cas no 2227650-31-7 (rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2227650-31-7
• MF: C₁₉H₁₉BrN₂O₄
• MW: 419.269164323807
• CID: 6110896
• PubChem ID: 165527669
• Update Time: 2025-05-19

rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid
• 2227650-31-7
• EN300-1454818
• rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-[(benzyloxy)carbonyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C19H19BrN2O4/c20-16-7-6-13(8-17(16)21)14-9-22(10-15(14)18(23)24)19(25)26-11-12-4-2-1-3-5-12/h1-8,14-15H,9-11,21H2,(H,23,24)/t14-,15+/m0/s1
• InChI Key： RKTOMVWGUQPRBA-LSDHHAIUSA-N
• SMILES： BrC1C=CC(=CC=1N)[C@@H]1CN(C(=O)OCC2C=CC=CC=2)C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 418.05282g/mol
• Monoisotopic Mass: 418.05282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.9Ų

Additional information on rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2227650-31-7)

The compound rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2227650-31-7) is a chiral pyrrolidine derivative with significant potential in pharmaceutical research and drug development. Its unique structural features, including the 3-amino-4-bromophenyl moiety and the benzyloxy carbonyl protecting group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its relevance in targeting enzyme inhibitors and GPCR modulators, which are hot topics in modern drug discovery.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound's CAS No. 2227650-31-7 is frequently searched in academic and industrial databases, reflecting its growing importance. Its pyrrolidine core is particularly noteworthy, as it is a common scaffold in drugs targeting central nervous system (CNS) disorders and inflammatory diseases, aligning with current trends in precision medicine.

One of the key applications of this compound lies in its role as a precursor for peptidomimetics and small-molecule therapeutics. The presence of both amino and carboxylic acid functional groups allows for versatile derivatization, enabling researchers to explore structure-activity relationships (SAR). This flexibility is crucial for optimizing drug candidates, especially in the context of personalized medicine and targeted therapy, which are dominant themes in contemporary biomedical research.

From a synthetic perspective, the benzyloxy carbonyl (Cbz) group in rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid serves as a protective moiety for amines, a strategy widely employed in peptide chemistry. This feature has sparked interest among chemists working on prodrug design and bioconjugation, as it offers stability under various reaction conditions. Additionally, the bromine substituent provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in fragment-based drug discovery.

The compound's chirality, denoted by the (3R,4S) configuration, is another critical aspect. Enantioselective synthesis and chiral resolution techniques are often required to isolate the desired stereoisomer, a process that aligns with the pharmaceutical industry's focus on stereochemical purity. Regulatory agencies emphasize the importance of enantiomeric excess in drug development, making rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid a subject of rigorous analytical characterization.

In the context of AI-driven drug discovery, compounds like CAS No. 2227650-31-7 are often used as training data for machine learning models predicting molecular properties and binding affinities. The integration of computational tools with experimental validation has accelerated the identification of novel drug candidates, and this compound's structural complexity makes it an ideal case study for such interdisciplinary approaches.

Environmental and green chemistry considerations also play a role in the synthesis and application of rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid. Researchers are exploring sustainable methods to reduce waste and improve atom economy, reflecting broader societal concerns about eco-friendly manufacturing. This aligns with the increasing popularity of searches related to green synthesis and biodegradable intermediates in chemical databases.

In summary, rac-(3R,4S)-4-(3-amino-4-bromophenyl)-1-(benzyloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2227650-31-7) is a multifaceted compound with broad applicability in drug discovery, synthetic chemistry, and computational modeling. Its structural features and functional groups make it a valuable tool for addressing current challenges in therapeutic development and material science. As research continues to evolve, this compound is likely to remain a focal point for innovations in precision healthcare and sustainable chemistry.